Cas no 497060-57-8 (1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine)
1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine
- Oprea1_366545
- MLS001147428
- HMS2989O15
- SMR000673127
- Z27737507
- [3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
- 2-(4-{[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-1-piperazinyl)phenyl methyl ether
- [3-(2-chloro-6-fluorophenyl)-5-met
- 1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine
-
- MDL: MFCD01489389
- Inchi: 1S/C22H21ClFN3O3/c1-14-19(21(25-30-14)20-15(23)6-5-7-16(20)24)22(28)27-12-10-26(11-13-27)17-8-3-4-9-18(17)29-2/h3-9H,10-13H2,1-2H3
- InChI Key: FQQQIDMUZUMOGS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(N1CCN(C2C=CC=CC=2OC)CC1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 592
- Topological Polar Surface Area: 58.8
1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163014-1 g |
3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-yl-4-(2-methoxyphenyl)piperazinyl ketone |
497060-57-8 | 1g |
€211.30 | 2023-06-23 | ||
| abcr | AB163014-5 g |
3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-yl-4-(2-methoxyphenyl)piperazinyl ketone |
497060-57-8 | 5g |
€377.50 | 2023-06-23 | ||
| abcr | AB163014-10 g |
3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-yl-4-(2-methoxyphenyl)piperazinyl ketone |
497060-57-8 | 10g |
€482.50 | 2023-06-23 | ||
| Key Organics Ltd | MS-7861-1MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7861-5MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7861-10MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7861-20MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-7861-50MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7861-100MG |
1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine |
497060-57-8 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB163014-1g |
3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-yl-4-(2-methoxyphenyl)piperazinyl ketone; . |
497060-57-8 | 1g |
€211.30 | 2024-06-10 |
1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine
Recent Advances in the Study of 1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine (CAS: 497060-57-8)
The compound 1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine (CAS: 497060-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.
One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary studies suggest that 497060-57-8 exhibits high affinity for certain receptor subtypes, particularly within the central nervous system (CNS). This has led to investigations into its potential use as a modulator of neurotransmitter systems, with implications for treating neurological and psychiatric disorders. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.
In addition to its CNS activity, recent findings have highlighted the compound's anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated that 497060-57-8 can effectively inhibit key inflammatory mediators, suggesting its potential as a novel anti-inflammatory agent. These properties are particularly relevant in the context of chronic inflammatory conditions, where current treatments often fall short in terms of efficacy and safety.
The synthesis and optimization of 497060-57-8 have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. Structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's bioactivity, guiding the design of next-generation analogs with enhanced therapeutic potential.
Despite these promising developments, challenges remain in the clinical translation of 497060-57-8. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its therapeutic versatility underscores the importance of continued research into this compound.
In conclusion, 1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine (CAS: 497060-57-8) represents a promising candidate for drug development across multiple therapeutic areas. Its unique pharmacological profile and recent advancements in its study highlight its potential to address unmet medical needs. Future research should focus on overcoming existing challenges and exploring its full therapeutic potential.
497060-57-8 (1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)